3-(4-Methoxyphenyl)-5-(4-nitrophenyl)-1-phenyl-2-pyrazoline

• CAS No.: 19268-77-0
• Molecular Formula: C22H19N3O3
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 5-(4-methoxyphenyl)-3-(4-nitrophenyl)-2-phenyl-3,4-dihydropyrazole
• InChI: InChI=1S/C22H19N3O3/c1-28-20-13-9-16(10-14-20)21-15-22(17-7-11-19(12-8-17)25(26)27)24(23-21)18-5-3-2-4-6-18/h2-14,22H,15H2,1H3
• InChI Key: GPDOBHQWMHONBO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4

Description

3-(4-Methoxyphenyl)-5-(4-nitrophenyl)-1-phenyl-2-pyrazoline is a useful research compound. Its molecular formula is C22H19N3O3 and its molecular weight is 373.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

14.2 g of 4'-methoxy-4-nitrochalcone was reacted with 5.4 g of phenylhydrazine in 100 ml of ethanol in the presence of 5 ml of hydrochloric acid by refluxing while heating for 6 hours. After neutralizing the reaction mixture with 50 ml of 1N NaOH, 400 ml of water was added thereto. Decantation-water washing was repeated three times. Crystals formed were recrystallized from 200 ml of acetone to obtain 14.7 g of the desired compound. m.p. 168°-173° C.